Cas no 1803820-24-7 (2,3-Dichloro-5-fluorothiophenol)

• Product Name: 2,3-Dichloro-5-fluorothiophenol
• CAS No: 1803820-24-7
• MF: C₆H₃Cl₂FS
• MW: 197.057421922684
• MDL: MFCD22481483
• CID: 4705957
• Update Time: 2025-10-19

2,3-Dichloro-5-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-fluorothiophenol
• 2,3-dichloro-5-fluorobenzenethiol

• MDL： MFCD22481483
• Inchi： 1S/C6H3Cl2FS/c7-4-1-3(9)2-5(10)6(4)8/h1-2,10H
• InChI Key： SSUBBMSNQVKJAM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1S)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 1

Additional information on 2,3-Dichloro-5-fluorothiophenol

Professional Introduction to 2,3-Dichloro-5-fluorothiophenol (CAS No. 1803820-24-7)

2,3-Dichloro-5-fluorothiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1803820-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This heterocyclic aromatic compound features a thiophene core substituted with chlorine and fluorine atoms, which endow it with distinct reactivity and potential applications in the synthesis of advanced materials and bioactive molecules.

The structural motif of 2,3-Dichloro-5-fluorothiophenol consists of a five-membered sulfur-containing ring fused with a benzene-like aromatic system. The presence of two chlorine atoms at the 2- and 3-positions, along with a fluorine atom at the 5-position, creates a highly electrophilic and versatile platform for further functionalization. This compound is particularly valued for its role as an intermediate in the synthesis of various pharmacologically relevant molecules, including kinase inhibitors and antimicrobial agents.

In recent years, the pharmaceutical industry has shown increasing interest in thiophene derivatives due to their broad spectrum of biological activities. 2,3-Dichloro-5-fluorothiophenol serves as a key precursor in the development of small-molecule drugs that target specific disease pathways. For instance, researchers have utilized this compound to synthesize novel inhibitors of tyrosine kinases, which are critical in cancer therapy. The chlorine and fluorine substituents enhance the compound's ability to interact with biological targets, improving both potency and selectivity.

Moreover, the material science applications of 2,3-Dichloro-5-fluorothiophenol are equally compelling. Its ability to form stable conjugated systems makes it a promising candidate for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the chlorine and fluorine atoms allows for fine-tuning of electronic properties, enabling the design of more efficient optoelectronic devices.

Recent advancements in synthetic methodologies have further expanded the utility of 2,3-Dichloro-5-fluorothiophenol. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse functional groups onto the thiophene ring. These modifications have led to the discovery of new derivatives with enhanced biological activity, making this compound an invaluable tool in drug discovery pipelines.

The role of 2,3-Dichloro-5-fluorothiophenol in medicinal chemistry extends beyond kinase inhibitors. Studies have demonstrated its potential in developing antimicrobial agents against resistant bacterial strains. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings highlight its significance as a scaffold for combating emerging infectious diseases.

In conclusion, 2,3-Dichloro-5-fluorothiophenol (CAS No. 1803820-24-7) is a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural attributes make it an excellent candidate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in addressing global challenges in health and technology is likely to grow even further.